Cas no 924858-73-1 (Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)-)

• Product Name: Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)-
• CAS No: 924858-73-1
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD08848230
• CID: 3103568
• PubChem ID: 16765281
• Update Time: 2025-04-21

Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(1H-tetraazol-1-yl)phenol
• 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)phenol
• 2-methyl-5-(1,2,3,4-tetraazolyl)phenol
• VGAFUMWYLCVIAA-UHFFFAOYSA-N
• STK667468
• SBB014525
• 2-methyl-5-(1H-tetrazol-1-yl)phenol
• Phenol, 2-methyl-5-(1H-tetrazol-1-yl)-
• ST4140217
• 2-methyl-5-(1H-1,2,3,4-tetraazol-1-yl)phenol
• Phenol, 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)-
• AS-63504
• D93151
• AKOS000112261
• 2-methyl-5-(1,2,3,4-tetrazol-1-yl)phenol
• 2-methyl-5-(tetrazol-1-yl)phenol
• 924858-73-1
• CS-0314426

• MDL： MFCD08848230
• Inchi： 1S/C8H8N4O/c1-6-2-3-7(4-8(6)13)12-5-9-10-11-12/h2-5,13H,1H3
• InChI Key： VGAFUMWYLCVIAA-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C)N1C=NN=N1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.8